4-fluoro-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 4-fluoro-N-[(2-nitrophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C14H10FN3O3S/c15-10-7-5-9(6-8-10)13(19)17-14(22)16-11-3-1-2-4-12(11)18(20)21/h1-8H,(H2,16,17,19,22)
• InChI Key: SCGJANYUHWVRBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=S)NC(=O)C2=CC=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C14H10FN3O3S
• Molecular Weight: 319.31 g/mol

Description

4-fluoro-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide is a chemical compound that has been studied for its potential use in scientific research applications. It is a member of the thioamide family of compounds and has been shown to have interesting properties that make it useful in various research fields. In

Mechanism of Action

The mechanism of action of 4-fluoro-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide is not fully understood. However, it has been shown to interact with certain proteins in cells, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce cell death in certain cancer cell lines. It has also been shown to have potential as a fluorescent probe for detecting protein-ligand interactions. Additionally, it has been studied for its potential use as a photoaffinity labeling agent for identifying protein targets.

Advantages and Limitations for Lab Experiments

One advantage of using 4-fluoro-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide in lab experiments is its potential as an anticancer agent. It has also been shown to have potential as a fluorescent probe for detecting protein-ligand interactions. One limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are several future directions for research on 4-fluoro-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide. One direction is to further explore its potential as an anticancer agent, including its effectiveness against different types of cancer cells. Another direction is to investigate its potential as a fluorescent probe for detecting protein-ligand interactions in more complex experimental settings. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Scientific Research Applications

4-fluoro-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide has been studied for its potential use in various scientific research applications. One of the main applications is in the field of medicinal chemistry, where it has been shown to have potential as an anticancer agent. It has also been studied for its potential use as a fluorescent probe for detecting protein-ligand interactions. Additionally, it has been studied for its potential use as a photoaffinity labeling agent for identifying protein targets.